Cas no 2172397-28-1 (2-{(3-methylfuran-2-yl)methylsulfanyl}butanenitrile)

• Product Name: 2-{(3-methylfuran-2-yl)methylsulfanyl}butanenitrile
• CAS No: 2172397-28-1
• MF: C₁₀H₁₃NOS
• MW: 195.281321287155
• CID: 6323924
• PubChem ID: 165482112
• Update Time: 2025-05-20

2-{(3-methylfuran-2-yl)methylsulfanyl}butanenitrile Chemical and Physical Properties

Names and Identifiers

• 2-{(3-methylfuran-2-yl)methylsulfanyl}butanenitrile
• EN300-1290514
• 2172397-28-1
• 2-{[(3-methylfuran-2-yl)methyl]sulfanyl}butanenitrile

• Inchi： 1S/C10H13NOS/c1-3-9(6-11)13-7-10-8(2)4-5-12-10/h4-5,9H,3,7H2,1-2H3
• InChI Key： YOWSMVNQHZXVGG-UHFFFAOYSA-N
• SMILES： S(CC1=C(C)C=CO1)C(C#N)CC

Computed Properties

• Exact Mass: 195.07178521g/mol
• Monoisotopic Mass: 195.07178521g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 198
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 62.2Ų

Additional information on 2-{(3-methylfuran-2-yl)methylsulfanyl}butanenitrile

Research Brief on 2-{(3-methylfuran-2-yl)methylsulfanyl}butanenitrile (CAS: 2172397-28-1) in Chemical Biology and Pharmaceutical Applications

The compound 2-{(3-methylfuran-2-yl)methylsulfanyl}butanenitrile (CAS: 2172397-28-1) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This research brief synthesizes the latest findings on this compound, focusing on its synthesis, biological activity, and implications for drug development.

Recent studies have highlighted the role of 2-{(3-methylfuran-2-yl)methylsulfanyl}butanenitrile as a versatile intermediate in the synthesis of bioactive molecules. Its furan and nitrile functional groups make it a promising candidate for further chemical modifications, enabling the development of novel compounds with enhanced pharmacological properties. Researchers have explored its utility in the design of enzyme inhibitors, particularly targeting pathways involved in inflammation and cancer.

In a 2023 study published in the Journal of Medicinal Chemistry, the compound demonstrated significant inhibitory activity against cyclooxygenase-2 (COX-2), a key enzyme in the inflammatory response. The study utilized molecular docking simulations and in vitro assays to validate its binding affinity and selectivity, suggesting its potential as a lead compound for anti-inflammatory drug development.

Further investigations into the pharmacokinetic properties of 2-{(3-methylfuran-2-yl)methylsulfanyl}butanenitrile have revealed favorable absorption and metabolic stability profiles. Preclinical trials in animal models have shown promising results, with minimal toxicity and good bioavailability. These findings underscore its potential as a scaffold for further optimization in drug discovery pipelines.

In addition to its therapeutic potential, the compound has also been investigated for its role in agrochemical applications. A 2024 study in the Journal of Agricultural and Food Chemistry reported its efficacy as a precursor for the synthesis of novel pesticides, leveraging its unique chemical reactivity to target specific pests while minimizing environmental impact.

Despite these advancements, challenges remain in the large-scale synthesis and formulation of 2-{(3-methylfuran-2-yl)methylsulfanyl}butanenitrile. Researchers are actively exploring green chemistry approaches to improve yield and reduce waste, aligning with the growing emphasis on sustainable pharmaceutical manufacturing.

In conclusion, 2-{(3-methylfuran-2-yl)methylsulfanyl}butanenitrile (CAS: 2172397-28-1) represents a promising candidate for both pharmaceutical and agrochemical applications. Its multifaceted biological activity and synthetic versatility position it as a valuable tool in the ongoing quest for innovative therapeutic and agricultural solutions. Future research should focus on optimizing its properties and expanding its applications in targeted drug delivery and precision agriculture.